Cas no 2751702-46-0 (2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-5-ethyl-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-5-ethyl-1,3-oxazole-4-carboxylic acid
• CAS No: 2751702-46-0
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 5804884
• PubChem ID: 165656611
• Update Time: 2025-06-13

2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-5-ethyl-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-5-ethyl-1,3-oxazole-4-carboxylic acid
• EN300-37330601
• 2751702-46-0
• 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-5-ethyl-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C14H20N2O5/c1-5-9-10(12(17)18)15-11(20-9)8-6-16(7-8)13(19)21-14(2,3)4/h8H,5-7H2,1-4H3,(H,17,18)
• InChI Key： YIDOAQDLDNZMKE-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(C(=O)O)N=C1C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 296.13722174g/mol
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-5-ethyl-1,3-oxazole-4-carboxylic acid

Recent Advances in the Study of 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-5-ethyl-1,3-oxazole-4-carboxylic acid (CAS: 2751702-46-0)

The compound 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-5-ethyl-1,3-oxazole-4-carboxylic acid (CAS: 2751702-46-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and oxazole moieties, has shown promising potential as a building block in the synthesis of novel therapeutics. Recent studies have focused on its role as a key intermediate in the development of protease inhibitors and other biologically active compounds.

One of the most notable applications of this compound is in the synthesis of small-molecule inhibitors targeting serine proteases, which are implicated in a variety of diseases, including cancer, inflammation, and viral infections. Researchers have utilized the tert-butoxycarbonyl (Boc) protected azetidine ring to enhance the stability and bioavailability of the resulting inhibitors. The ethyl-substituted oxazole moiety further contributes to the compound's ability to interact with hydrophobic pockets in target proteins, thereby improving binding affinity.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the utility of 2751702-46-0 in the synthesis of a series of potent thrombin inhibitors. The study highlighted the compound's versatility as a scaffold, enabling the introduction of various functional groups to optimize inhibitory activity. The researchers reported a significant improvement in both potency and selectivity compared to previous generations of inhibitors, underscoring the importance of this compound in drug discovery.

Another area of interest is the compound's potential in the development of antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored the use of 2751702-46-0 as a precursor for oxazole-based antibiotics. The study found that derivatives of this compound exhibited strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of traditional beta-lactam antibiotics.

Beyond its applications in drug discovery, 2751702-46-0 has also been investigated for its role in chemical biology. A recent preprint on bioRxiv described its use as a photoaffinity probe for studying protein-ligand interactions. The oxazole ring's inherent fluorescence properties allowed researchers to track the compound's binding to target proteins in real-time, providing valuable insights into the dynamics of these interactions. This approach could pave the way for new strategies in target identification and validation.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2751702-46-0 derivatives. A 2022 review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to produce this compound in high yields and purity. Recent advances in flow chemistry and catalysis may offer solutions to these challenges, as evidenced by a recent patent application describing a continuous-flow synthesis of 2751702-46-0 with improved efficiency and reduced environmental impact.

In conclusion, 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-5-ethyl-1,3-oxazole-4-carboxylic acid (CAS: 2751702-46-0) represents a versatile and valuable scaffold in medicinal chemistry and chemical biology. Its applications in protease inhibition, antimicrobial development, and protein-ligand interaction studies underscore its potential to drive innovation in drug discovery. Future research will likely focus on further optimizing its synthetic accessibility and expanding its therapeutic applications.